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Compound of Interest

Compound Name:
O-(m-Chlorobenzyl)hydroxylamine

hydrochloride

CAS No.: 29605-78-5

Cat. No.: B1266351

Get Quote

Executive Safety Summary & Chemical Profile
Objective: To provide a scientifically grounded, self-validating protocol for the disposal of O-(m-
Chlorobenzyl)hydroxylamine hydrochloride (CAS: 29605-78-5).

The Core Hazard: This compound presents a dual-hazard profile: it is a halogenated organic

amine and an acidic salt (hydrochloride).[1] Improper disposal often stems from treating it

solely as a "general organic solid" without accounting for its potential reactivity as a

hydroxylamine derivative.

Critical Safety Directive:
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NEVER mix hydroxylamine derivatives with strong oxidizing agents (e.g., Sodium

Hypochlorite/Bleach, Nitric Acid, Chromic Acid). Hydroxylamines act as reducing agents; contact

with oxidizers can trigger violent, exothermic decomposition or explosion.[2]

Chemical Identity Table
Parameter Detail

Chemical Name O-(3-Chlorobenzyl)hydroxylamine hydrochloride

CAS Number 29605-78-5

Formula C₇H₈ClNO[3][4][5] · HCl (C₇H₉Cl₂NO)

Physical State White to off-white crystalline solid

Acidity
Acidic (HCl salt); 5% aqueous solution pH ~2.5–

3.5

Waste Classification
Halogenated Organic; Corrosive (if

wet/dissolved); Toxic

Segregation Logic: The Causality of Separation
Effective disposal relies on chemical segregation. We do not segregate arbitrarily; we

segregate to prevent "unintended synthesis" in the waste drum.

Why Halogenated? The meta-chlorine substituent necessitates disposal in Halogenated

Waste streams. Incineration of non-halogenated waste differs significantly from halogenated

waste (which requires scrubbers for HCl/Cl2 gas). Mislabeling this fouls the non-halogenated

stream.

Why Acidic Segregation? As a hydrochloride salt, this compound will lower the pH of

aqueous waste mixtures. If mixed with cyanide or sulfide waste streams, it could liberate

toxic HCN or H2S gas.
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Why Isolate from Carbonyls? Hydroxylamines react with ketones and aldehydes (common

solvents like Acetone) to form oximes. This reaction is exothermic and generates water.

While not explosive, it generates heat and changes the chemical composition of the waste

drum, potentially violating waste profile agreements.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Best Practice: Keep the substance in its most stable form (the solid HCl salt) rather than

dissolving it.

Containment: Transfer the solid into a clear, chemically resistant polyethylene bag or a

screw-top high-density polyethylene (HDPE) jar.

Secondary Containment: Place the primary container inside a secondary clear bag (double-

bagging).

Labeling: Apply a hazardous waste label with the following specific descriptors:

Constituents: O-(m-Chlorobenzyl)hydroxylamine HCl (100%)

Hazards: Toxic, Irritant, Halogenated.

Placement: Deposit into the Solid Halogenated Waste drum.

Scenario B: Disposal of Solutions (Reaction Mixtures/Mother
Liquors)
Context: You have the compound dissolved in a solvent (e.g., Methanol, Water, DMF).

pH Verification (Self-Validation Step):

Dip a pH strip into the solution.

Observation: If pH < 4, the solution is corrosive.

Action: Do NOT neutralize manually unless your facility explicitly requires pH 6–9 for

organic waste. Neutralization with strong base (NaOH) liberates the free amine, which is
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more volatile and prone to oxidation than the salt. Disposing as the acidic salt is safer.

Solvent Compatibility Check:

Ensure the solvent is compatible with the "Halogenated Organic" stream.

Warning: If dissolved in Acetone, be aware of slow oxime formation. Label accordingly.

Transfer: Pour into the Liquid Halogenated Organic Waste carboy.

Crucial: Ensure the carboy does not contain oxidizing acids (Nitric) or bleach.

Labeling:

Constituents: [Solvent Name] + O-(m-Chlorobenzyl)hydroxylamine HCl (

Hazards: Flammable (if organic solvent), Corrosive (Acidic), Toxic, Halogenated.

Scenario C: Spill Cleanup (Emergency Protocol)
PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Isolation: Solid spills should be swept up gently to avoid dust generation.

Decontamination:

Do not use bleach to wipe the surface.

Use a saturated Sodium Bicarbonate (NaHCO₃) solution to wipe the area (neutralizing the

HCl).

Follow with water and soap.[6][7][8]

Disposal: All cleanup materials (paper towels, gloves) must be treated as Solid Halogenated

Hazardous Waste.

Visual Workflow: Decision Logic
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The following diagram illustrates the decision matrix for disposing of O-(m-

Chlorobenzyl)hydroxylamine HCl, ensuring no critical decision points are missed.

Start: Waste Identification
O-(m-Chlorobenzyl)hydroxylamine HCl

Determine Physical State

Solid Waste

 Powder/Crystal

Liquid Solution

 Dissolved

Transfer to HDPE Jar
or Double Bag

Label: 'Solid Halogenated Organic'
Warning: 'Irritant/Acidic'

Final Disposal:
Halogenated Waste Stream

Check pH (Self-Validation)
Is it Acidic?

Check Solvent Compatibility
(Avoid Oxidizers/Ketones)

 Record pH

Label: 'Liquid Halogenated Organic'
Note pH and Solvents
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Click to download full resolution via product page

Caption: Decision matrix for segregating O-(m-Chlorobenzyl)hydroxylamine HCl based on

physical state and chemical compatibility.

Regulatory & Compliance Codes (US Context)
When filling out waste manifests, use the following codes as a baseline (verify with local EHS):

Regulatory Body Code Description Reason

EPA (RCRA) D002 Corrosive Waste
If aqueous solution pH

≤ 2.

EPA (RCRA) D003 Reactive Waste

(Conditional) Only if

mixed with

oxidizers/sulfides.

DOT UN 3261
Corrosive solid, acidic,

organic, n.o.s.

Transport

classification for pure

solid.

DOT UN 2923
Corrosive solid, toxic,

n.o.s.[1]

Alternative transport

classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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